Cas no 1086328-92-8 (2-(2,5-Dimethylphenoxymethyl)benzaldehyde)

• Product Name: 2-(2,5-Dimethylphenoxymethyl)benzaldehyde
• CAS No: 1086328-92-8
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 6182225
• PubChem ID: 44609421
• Update Time: 2025-05-23

2-(2,5-Dimethylphenoxymethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethylphenoxymethyl)benzaldehyde
• starbld0036308
• 2-((2,5-Dimethylphenoxy)methyl)benzaldehyde
• 2-[(2,5-dimethylphenoxy)methyl]benzaldehyde
• QDUWGOXUZKIIMH-UHFFFAOYSA-N
• SCHEMBL1199827
• DTXSID001262564
• 1086328-92-8

• Inchi： 1S/C16H16O2/c1-12-7-8-13(2)16(9-12)18-11-15-6-4-3-5-14(15)10-17/h3-10H,11H2,1-2H3
• InChI Key： QDUWGOXUZKIIMH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1C=O)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2,5-Dimethylphenoxymethyl)benzaldehyde

2-(2,5-Dimethylphenoxymethyl)benzaldehyde: A Comprehensive Overview

2-(2,5-Dimethylphenoxymethyl)benzaldehyde (CAS No. 1086328-92-8) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzaldehyde group and a phenoxymethyl substituent with two methyl groups attached to the aromatic ring. The benzaldehyde moiety contributes to its aldehyde functional group, while the phenoxymethyl group introduces additional complexity and reactivity to the molecule.

The synthesis of 2-(2,5-Dimethylphenoxymethyl)benzaldehyde involves a multi-step process that typically begins with the preparation of the phenol derivative. The introduction of the methyl groups at the 2 and 5 positions of the phenol ring is crucial for achieving the desired regioselectivity. Subsequent steps involve the formation of the ether linkage between the phenol oxygen and the methylene group, followed by the alkylation or acylation to introduce the benzaldehyde functionality. This compound can be synthesized via various methods, including nucleophilic substitution, Friedel-Crafts alkylation, or coupling reactions, depending on the specific conditions and reagents employed.

Recent studies have highlighted the potential applications of 2-(2,5-Dimethylphenoxymethyl)benzaldehyde in drug design and development. The compound's structure makes it an attractive candidate for use as a building block in medicinal chemistry. For instance, researchers have explored its ability to act as a ligand in metalloenzyme inhibitors or as a component in small-molecule drug candidates targeting specific biological pathways. The presence of both aromatic and aliphatic functional groups allows for a wide range of interactions with biological systems, making it a versatile molecule for therapeutic applications.

In addition to its role in medicinal chemistry, 2-(2,5-Dimethylphenoxymethyl)benzaldehyde has also been investigated for its potential in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in catalytic systems for organic transformations. Recent advancements in asymmetric catalysis have demonstrated that this compound can serve as a chiral ligand in enantioselective reactions, offering new opportunities for synthesizing complex organic molecules with high enantiomeric excess.

The electronic properties of 2-(2,5-Dimethylphenoxymethyl)benzaldehyde make it an interesting candidate for use in optoelectronic devices. Its conjugated system allows for efficient charge transport and light absorption, which are critical properties for materials used in solar cells or light-emitting diodes (LEDs). Researchers have explored its potential as a component in organic semiconductors, where its electronic behavior can be tailored through subtle structural modifications.

From an environmental perspective, understanding the fate and behavior of 2-(2,5-Dimethylphenoxymethyl)benzaldehyde in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to fully understand its persistence and bioaccumulation potential in different environmental compartments.

In conclusion, 2-(2,5-Dimethylphenoxymethyl)benzaldehyde (CAS No. 1086328-92-8) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and environmental studies. Its unique molecular structure and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.